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Compound of Interest

Compound Name: Ivaltinostat formic

Cat. No.: B8201730 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility and stability of Ivaltinostat formic
acid salt (also known as CG-200745) in dimethyl sulfoxide (DMSO). This guide includes

troubleshooting advice, frequently asked questions, and detailed experimental protocols to

ensure accurate and reproducible results in your experiments.

Solubility Data
Ivaltinostat formic acid salt exhibits high solubility in DMSO. Quantitative data from supplier

datasheets indicates a solubility of up to 50 mg/mL.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Special Conditions

DMSO 50 105.58

Ultrasonic assistance

may be required for

complete

dissolution[1].

Stability and Storage Recommendations
Proper storage of Ivaltinostat formic acid salt stock solutions in DMSO is crucial for

maintaining its integrity and activity. The stability of the compound is dependent on the storage
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temperature.

Storage Temperature (°C) Duration of Stability

-80 6 months[1][2][3]

-20 1 month[1][2]

4 2 weeks[3]

Note: For long-term storage, it is recommended to prepare aliquots of the stock solution to

avoid repeated freeze-thaw cycles[2].

Experimental Protocols
Preparation of a 50 mM Ivaltinostat Stock Solution in
DMSO
This protocol describes the preparation of a 50 mM stock solution of Ivaltinostat formic acid

salt in DMSO, a common concentration used for in vitro biological assays[4].

Materials:

Ivaltinostat formic acid salt powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated pipettes

Procedure:

Calculate the required mass of Ivaltinostat:
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The molecular weight of Ivaltinostat formic acid salt is 473.56 g/mol . .

To prepare 1 mL of a 50 mM solution, you will need:

Mass (g) = 0.050 mol/L * 0.001 L * 473.56 g/mol = 0.02368 g = 23.68 mg.

Weigh the Ivaltinostat:

Carefully weigh out the calculated amount of Ivaltinostat powder and place it in a sterile

tube.

Add DMSO:

Add the desired volume of anhydrous DMSO to the tube containing the Ivaltinostat

powder.

Dissolution:

Vortex the solution thoroughly.

If the compound does not fully dissolve, sonicate the solution in a water bath for short

intervals until it becomes clear[1].

Storage:

Aliquot the stock solution into smaller, single-use volumes.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months[1][2][3].

Troubleshooting Guide & FAQs
This section addresses common issues that researchers may encounter when working with

Ivaltinostat formic acid salt in DMSO.

Q1: My Ivaltinostat solution appears cloudy or has precipitates after adding it to my aqueous

cell culture medium. What should I do?

A1: This is likely due to the poor aqueous solubility of Ivaltinostat. When a concentrated DMSO

stock is diluted into an aqueous buffer, the compound can precipitate.
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Troubleshooting Steps:

Decrease the final DMSO concentration: While preparing your working solution, ensure

the final concentration of DMSO in your cell culture medium is low, typically below 0.5%, to

minimize solvent toxicity and improve compound solubility[2].

Serial dilutions in DMSO: Before adding to the aqueous medium, perform serial dilutions

of your concentrated stock solution in DMSO to lower the concentration. Then, add the

more diluted DMSO solution to your medium.

Warm the medium: Gently warming the cell culture medium to 37°C before adding the

Ivaltinostat solution may help with solubility.

Vortex immediately: After adding the Ivaltinostat-DMSO solution to the aqueous medium,

vortex or mix it immediately and thoroughly.

Q2: How many times can I freeze and thaw my Ivaltinostat stock solution in DMSO?

A2: It is strongly recommended to avoid repeated freeze-thaw cycles as this can lead to

degradation of the compound and affect its activity[2]. The best practice is to aliquot your stock

solution into single-use volumes after preparation.

Q3: Is it necessary to use anhydrous DMSO?

A3: While not always explicitly stated for Ivaltinostat, using anhydrous or molecular sieve-dried

DMSO is a good laboratory practice. DMSO is hygroscopic and can absorb moisture from the

air[5]. Water contamination can potentially affect the long-term stability and solubility of the

compound.

Q4: Can I store my diluted working solutions of Ivaltinostat in cell culture medium?

A4: Aqueous solutions of many compounds are not stable for long periods. It is recommended

to prepare fresh working solutions from your frozen DMSO stock just before each experiment

and not to store them for longer than 24 hours.

Visualizing the Workflow
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The following diagram illustrates the recommended workflow for preparing and storing

Ivaltinostat formic acid salt solutions in DMSO.

Stock Solution Preparation Storage Experimental Use

Weigh Ivaltinostat Powder Add Anhydrous DMSO
 

Vortex / Sonicate
to Dissolve

Aliquot into
Single-Use Tubes

Store at -20°C (1 month)
or -80°C (6 months) Thaw a Single Aliquot Prepare Working Solution

in Aqueous Medium Use Immediately

Click to download full resolution via product page

Caption: Workflow for preparing and storing Ivaltinostat in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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